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Compound of Interest

Compound Name: Bis(2-propylheptyl) phthalate

Cat. No.: B138388 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of Bis(2-
propylheptyl) phthalate

This technical guide provides a comprehensive overview of the core chemical properties and

structure of Bis(2-propylheptyl) phthalate (DPHP), tailored for researchers, scientists, and

drug development professionals.

Chemical Structure and Identification
Bis(2-propylheptyl) phthalate is a diester of phthalic acid and 2-propylheptanol.[1] Its

structure consists of a benzene ring with two ester groups at the ortho positions, each

connected to a 2-propylheptyl chain.

Caption: 2D Chemical Structure of Bis(2-propylheptyl) phthalate.

Table 1: Chemical Identification
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Identifier Value

CAS Number 53306-54-0

IUPAC Name bis(2-propylheptyl) benzene-1,2-dicarboxylate[1]

Synonyms
Di(2-propylheptyl) phthalate, DPHP, Palatinol®

10P

Molecular Formula C28H46O4[1]

SMILES
CCCCCC(CCC)COC(=O)c1ccccc1C(=O)OCC(

CCC)CCCCC[1]

InChI

InChI=1S/C28H46O4/c1-5-9-11-17-23(15-7-

3)21-31-27(29)25-19-13-14-20-26(25)28(30)32-

22-24(16-8-4)18-12-10-6-2/h13-14,19-20,23-

24H,5-12,15-18,21-22H2,1-4H3[1]

Physical and Chemical Properties
DPHP is a colorless, viscous liquid primarily used as a plasticizer for PVC plastics. It is

characterized by its low volatility and high thermal stability.

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 446.66 g/mol

Appearance Light yellow oil

Boiling Point 425.8 °C at 760 mmHg

Melting Point -48 °C

Density 0.964 g/cm³

Refractive Index 1.486

Flash Point 227.6 °C

Vapor Pressure 1.86E-07 mmHg at 25°C
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Specifications
The following table outlines typical specifications for commercial-grade DPHP.

Table 3: Specifications

Parameter Value

Purity ≥ 99.0 wt. %

Color (Pt-Co) ≤ 30

Acid Value ≤ 0.06 KOH-mg/g

Water Content ≤ 0.05 wt. %

Experimental Protocols
Synthesis of Bis(2-propylheptyl) phthalate
A common method for the synthesis of DPHP involves the esterification of phthalic anhydride

with 2-propylheptanol.

Reactants: Phthalic anhydride and 2-propylheptanol (molar ratio of 1:2.4 to 1:3.0).

Catalyst: An acid catalyst such as tetrabutyl titanate (0.1% by weight of phthalic anhydride).

Procedure:

Phthalic anhydride, 2-propylheptanol, and activated carbon (0.2-0.5% by weight of phthalic

anhydride) are added to a reaction kettle.

The mixture is stirred and heated to 130-170 °C and maintained at this temperature for 20-

60 minutes.

The temperature is then raised to 180-190 °C, and the catalyst is added.

The reaction is carried out at 180-240 °C for 3-5 hours.
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De-alcoholization is performed under negative pressure until the acid value is below 0.40

mgKOH/g.

A sodium carbonate solution (25-30% mass concentration) is added to neutralize the

remaining acid until the acid value is below 0.05 mgKOH/g.

Water is introduced as an entrainer for further de-alcoholization and refining.

The final product is obtained by filtration.
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Phthalic Anhydride + 2-Propylheptanol + Activated Carbon

Stir and Heat to 130-170°C
(20-60 min)

Heat to 180-190°C

Add Catalyst
(e.g., Tetrabutyl titanate)

React at 180-240°C
(3-5 hours)

Negative Pressure De-alcoholization

Neutralize with Na2CO3 solution

De-alcoholization with Water

Filtration

Bis(2-propylheptyl) phthalate
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Caption: General workflow for the synthesis of DPHP.
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Analytical Methods
The analysis of DPHP and its metabolites is typically performed using chromatographic

techniques coupled with mass spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a common method for the

analysis of phthalates. While specific parameters for DPHP are not readily available in the

literature, general methods for phthalates involve:

Column: A non-polar column, such as one with a 5% phenyl-methylpolysiloxane stationary

phase (e.g., HP-5ms), is often used.

Carrier Gas: Helium or hydrogen.

Injection: Splitless injection is typically used to enhance sensitivity.

Detection: Mass spectrometry is used for detection and quantification, often in selected ion

monitoring (SIM) mode for increased specificity.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS):

This technique is particularly useful for the analysis of DPHP metabolites in biological

matrices.

Column: A C18 reversed-phase column is commonly employed.

Mobile Phase: A gradient elution with a mixture of water and an organic solvent like

methanol or acetonitrile, often with additives like formic acid or ammonium acetate to

improve ionization.

Ionization: Electrospray ionization (ESI) in either positive or negative mode is typically

used.

Detection: Tandem mass spectrometry (MS/MS) in multiple reaction monitoring (MRM)

mode provides high selectivity and sensitivity.

Note on Spectroscopic Data: Detailed, assigned ¹H NMR, ¹³C NMR, and IR spectra, as well as

a comprehensive mass fragmentation pattern specifically for Bis(2-propylheptyl) phthalate,

are not widely available in the public domain. The analysis of related phthalates, such as Bis(2-
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ethylhexyl) phthalate, can provide some insights into the expected spectral features. For

instance, the IR spectrum would be expected to show strong carbonyl stretching vibrations

from the ester groups, C-O stretching, and aromatic C-H and C=C stretching vibrations. The

mass spectrum of phthalates often shows a characteristic fragment ion at m/z 149,

corresponding to the protonated phthalic anhydride fragment. However, for rigorous

identification and characterization, it is essential to acquire and interpret the specific spectral

data for DPHP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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